3-(4-ethoxyphenyl)-6-methoxy-3,4-dihydro-2H-1,3-benzoxazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound of interest belongs to the benzoxazine class, characterized by a heterocyclic structure incorporating oxygen and nitrogen within a benzene ring. Benzoxazines are notable for their diverse applications, including their role as intermediates in organic synthesis and potential therapeutic agents due to their various biological activities.
Synthesis Analysis
Benzoxazine derivatives, including those similar to the compound of interest, can be synthesized through various methods, including acid-catalyzed cyclization of isocyanophenyl ketones with vinyl ethers and tandem palladium-catalyzed oxidative aminocarbonylation-cyclization reactions. For instance, 2-(1-alkoxyalkyl)-4-alkylidene-4H-3,1-benzoxazines can be prepared by reacting 1-(2-isocyanophenyl)ethanones with vinyl ethers in the presence of catalytic amounts of camphor-10-sulfonic acid (Kobayashi, Konishi, & Okamura, 2009).
Molecular Structure Analysis
The molecular structure of benzoxazine derivatives is characterized by the presence of methoxy and ethoxy substituents on the phenyl ring, contributing to their chemical diversity and potential for modification. Structural analyses often involve X-ray diffraction and computational methods to determine geometrical parameters and electronic properties (Demir et al., 2015).
Chemical Reactions and Properties
Benzoxazine compounds participate in various chemical reactions, including bromination, ethanolysis, aminolysis, and reactions with amines, leading to a wide range of derivatives with potential pharmacological activities. These reactions facilitate the introduction of different functional groups, expanding their utility in synthetic chemistry (Soliman, El-Sakka, & El-Shalakany, 2023).
properties
IUPAC Name |
3-(4-ethoxyphenyl)-6-methoxy-2,4-dihydro-1,3-benzoxazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO3/c1-3-20-15-6-4-14(5-7-15)18-11-13-10-16(19-2)8-9-17(13)21-12-18/h4-10H,3,11-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKLXMMCMSRWZKJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2CC3=C(C=CC(=C3)OC)OC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-ethoxyphenyl)-6-methoxy-3,4-dihydro-2H-1,3-benzoxazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.